Cas no 1490-25-1 (Methyl 4-chloro-4-oxobutanoate)

• Product Name: Methyl 4-chloro-4-oxobutanoate
• CAS No: 1490-25-1
• Molecular Formula: C₅H₇O₃Cl
• Molecular Weight: 150.56028
• MDL: MFCD00000750
• CID: 41475
• PubChem ID: 73888

Methyl 4-chloro-4-oxobutanoate Properties

Names and Identifiers

• Methyl 4-chloro-4-oxobutanoate
• Methyl 4-chloro-4-oxobutyrate
• Methyl succinyl chloride
• Methyl 3-(chloroformyl)propionate
• 3-(CARBOMETHOXY)PROPIONYL CHLORIDE
• 3-(CHLOROFORMYL) METHYL PROPIONATE
• 3-(methoxycarbonyl)-propionyl chloride
• 3-Carbomethoxy propionyle chloride
• methyl 3-(chlorocarbonyl)propanoate
• methyl 3-chlorocarbonyl-propionate
• methyl 4-oxo-4-chlorobutyrate
• 4-Chloro-4-oxobutyric Acid Methyl Ester
• Succinic Acid Monomethyl Ester Chloride
• Methylesuccinyl chloride
• Methyl succinyl chloride,97%
• Methyl 4-chloro-4-oxobutyrate 97%
• NSC10757
• 3-carbomethoxypropanoyl chloride
• SRXOJMOGPYFZKC-UHFFFAOYSA-N
• carbomethoxypropionyl chloride
• methyl 3-chlorocarbonylpropionate
• EINECS 216-077-0
• methyl 3-(chlorocarbonyl)propionate
• beta-methoxycarbonylpropionyl chloride
• METHYL 4-CHLORO-4-OXO-BUTANOATE
• 3-methoxycarbonylpropionyl chloride
• (carbomethoxy)propionyl chloride
• AS-54552
• M2850
• SCHEMBL124614
• AKOS000120411
• Methyl 4-chloro-4-oxobutyrate, 97%
• 3-carbometoxy propionyl chloride
• methoxycarbonylpropionyl chloride
• 3-carbomethoxy propionylchloride
• Succinic acid monomethylester chloride
• methyl 3-(chloroformyl)propanoate
• 4-chloro-4-oxo-butyric acid methyl ester
• 3-carbomethoxyproprionyl chloride
• 3-methoxycarbonyl-propanoyl chloride
• FT-0633604
• Butanoic acid, 4-chloro-4-oxo-, methyl ester
• 1,4-dioxo-4-methoxybutyl chloride
• 3-carbomethoxy-propionyl chloride
• beta-carbomethoxypropionyl chloride
• NS00021676
• Q63399541
• F8880-0964
• methyl4-chloro-4-oxobutanoate
• MFCD00000750
• 3-carbomethoxypropionylchloride
• EN300-20444
• 3-(Methoxycarbonyl)propanoyl chloride; 3-(Methoxycarbonyl)propionyl chloride; 3-Carbomethoxypropanoyl chloride; 3-Chlorocarbonylpropionic acid methyl ester
• 1490-25-1
• 3-carbomethoxypropionyl chloride
• methyl-4-chloro-4-oxo-butanoate
• W-108094
• NSC 10757
• NSC-10757
• DTXSID7061728
• BB 0241838
• 3-chlorocarbonyl-propionic acid methyl ester
• methyl-4-chloro-4-oxobutyrate
• S11982
• DB-042966
• STK503831
• 3-(Carbomethoxy)propionyl chloride, Methyl 3-(chloroformyl)propionate, Methyl succinyl chloride, Succinic acid monomethylester chloride
• ALBB-006318

• MDL： MFCD00000750
• InChIKey： SRXOJMOGPYFZKC-UHFFFAOYSA-N
• Inchi： 1S/C5H7ClO3/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3
• SMILES： COC(=O)CCC(=O)Cl

Computed Properties

• Exact Mass: 150.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.008
• Heavy Atom Count: 9
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 0.70500
• PSA: 43.37000
• Refractive Index: n20/D 1.44(lit.)
• Boiling Point: 65°C/3mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Color/Form: Not determined.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 1.223 g/mL at 25 °C(lit.)

Methyl 4-chloro-4-oxobutanoate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R37
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 34-37
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-13-21

Methyl 4-chloro-4-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters